Cas no 702684-33-1 (2-[(1r)-1-[[(1r)-1-phenylethyl]amino]ethyl]phenol;hydrochloride)

2-[(1R)-1-[[(1R)-1-Phenylethyl]amino]ethyl]phenol hydrochloride is a chiral organic compound featuring a stereochemically defined phenylethylamine and phenol moiety. Its hydrochloride salt form enhances stability and solubility, making it suitable for synthetic and pharmaceutical applications. The compound’s rigid stereochemistry is advantageous for asymmetric synthesis, particularly in the development of enantioselective catalysts or ligands. The phenolic hydroxyl group offers a reactive site for further functionalization, while the amine functionality allows for incorporation into complex molecular architectures. This product is typically utilized in research settings where precise chiral control is critical, such as medicinal chemistry or material science. High purity and well-defined stereochemistry ensure reproducibility in advanced chemical processes.

2-[(1r)-1-[[(1r)-1-phenylethyl]amino]ethyl]phenol;hydrochloride structure

702684-33-1 structure

Product Name:2-[(1r)-1-[[(1r)-1-phenylethyl]amino]ethyl]phenol;hydrochloride

CAS No:702684-33-1

MF:C₁₆H₂₀ClNO

MW:277.789103507996

CID:1742365

PubChem ID:71741516

Update Time:2025-10-29

2-[(1r)-1-[[(1r)-1-phenylethyl]amino]ethyl]phenol;hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-((R)-1-((R)-1-phenylethylamino)ethyl)phenol hydrochloride
- 2-[(1R)-1-[[(1R)-1-phenylethyl]amino]ethyl]phenol,hydrochloride
- 2-[(1r)-1-[[(1r)-1-phenylethyl]amino]ethyl]phenol
- hydrochloride
- DTXSID00857132
- (+)-2-(?-1-(?-1-PHENYLETHYLAMINO)ETHYL)PHENOL HCL
- 2-[(1R)-1-{[(1R)-1-Phenylethyl]amino}ethyl]phenol--hydrogen chloride (1/1)
- 2-((R)-1-(((R)-1-Phenylethyl)amino)ethyl)phenol hydrochloride
- 702684-33-1
- 2-((R)-1-(((R)-1-Phenylethyl)amino)ethyl)phenolhydrochloride
- DB-329044
- 2-[(1r)-1-[[(1r)-1-phenylethyl]amino]ethyl]phenol;hydrochloride
- MDL： MFCD22377996
- Inchi： 1S/C16H19NO.ClH/c1-12(14-8-4-3-5-9-14)17-13(2)15-10-6-7-11-16(15)18;/h3-13,17-18H,1-2H3;1H/t12-,13-;/m1./s1
- InChI Key： HVKCYZJQPVZHNR-OJERSXHUSA-N
- SMILES： Cl.OC1C=CC=CC=1[C@@H](C)N[C@H](C)C1C=CC=CC=1